N-[2-hydroxy-2-(oxolan-3-yl)ethyl]quinoline-4-carboxamide

• IUPAC Name: N-[2-hydroxy-2-(oxolan-3-yl)ethyl]quinoline-4-carboxamide
• InChI: InChI=1S/C16H18N2O3/c19-15(11-6-8-21-10-11)9-18-16(20)13-5-7-17-14-4-2-1-3-12(13)14/h1-5,7,11,15,19H,6,8-10H2,(H,18,20)
• InChI Key: FAHQUEWCXHEJHK-UHFFFAOYSA-N
• Canonical SMILES: C1COCC1C(CNC(=O)C2=CC=NC3=CC=CC=C23)O
• Molecular Formula: C16H18N2O3
• Molecular Weight: 286.33 g/mol

Description

N-[2-hydroxy-2-(oxolan-3-yl)ethyl]quinoline-4-carboxamide is a compound that belongs to the quinoline family. Quinoline derivatives are known for their diverse biological activities and are widely used in medicinal chemistry. This compound, in particular, has shown potential in various scientific research applications due to its unique chemical structure.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of N-[2-hydroxy-2-(oxolan-3-yl)ethyl]quinoline-4-carboxamide typically involves the reaction of quinoline-4-carboxylic acid with 2-hydroxy-2-(oxolan-3-yl)ethylamine. The reaction is carried out in the presence of a coupling agent such as N,N’-dicyclohexylcarbodiimide (DCC) and a catalyst like 4-dimethylaminopyridine (DMAP) under anhydrous conditions .

Industrial Production Methods

Industrial production methods for this compound are not well-documented in the literature. the general approach would involve scaling up the laboratory synthesis process, ensuring the reaction conditions are optimized for large-scale production. This includes maintaining the purity of reagents, controlling reaction temperatures, and using industrial-grade equipment to ensure consistent product quality.

Chemical Reactions Analysis

Types of Reactions

N-[2-hydroxy-2-(oxolan-3-yl)ethyl]quinoline-4-carboxamide can undergo various chemical reactions, including:

Oxidation: The hydroxyl group can be oxidized to form a carbonyl group.

Reduction: The carbonyl group in the quinoline ring can be reduced to form a hydroxyl group.

Substitution: The amide group can participate in nucleophilic substitution reactions.

Common Reagents and Conditions

Oxidation: Reagents such as potassium permanganate (KMnO₄) or chromium trioxide (CrO₃) can be used under acidic conditions.

Reduction: Sodium borohydride (NaBH₄) or lithium aluminum hydride (LiAlH₄) are common reducing agents.

Substitution: Nucleophiles like amines or thiols can be used in the presence of a base such as triethylamine (TEA).

Major Products Formed

Oxidation: Formation of quinoline-4-carboxylic acid derivatives.

Reduction: Formation of quinoline-4-carbinol derivatives.

Substitution: Formation of various substituted quinoline derivatives depending on the nucleophile used.

Scientific Research Applications

N-[2-hydroxy-2-(oxolan-3-yl)ethyl]quinoline-4-carboxamide has several scientific research applications:

Chemistry: Used as a building block for the synthesis of more complex quinoline derivatives.

Biology: Studied for its potential antimicrobial and antiviral properties.

Medicine: Investigated for its potential as an anticancer agent due to its ability to interact with DNA and inhibit cell proliferation.

Industry: Used in the development of new materials with specific electronic properties.

Mechanism of Action

The mechanism of action of N-[2-hydroxy-2-(oxolan-3-yl)ethyl]quinoline-4-carboxamide involves its interaction with various molecular targets. The compound can intercalate into DNA, disrupting the replication process and leading to cell death. It can also inhibit enzymes involved in DNA synthesis, further contributing to its anticancer properties .

Comparison with Similar Compounds

Similar Compounds

Quinoline-4-carboxamide: Lacks the 2-hydroxy-2-(oxolan-3-yl)ethyl group, making it less effective in certain applications.

2-Hydroxyquinoline: Has a hydroxyl group at the 2-position but lacks the carboxamide functionality.

4-Hydroxyquinoline: Similar structure but with a hydroxyl group at the 4-position instead of the carboxamide group.

Uniqueness

N-[2-hydroxy-2-(oxolan-3-yl)ethyl]quinoline-4-carboxamide is unique due to the presence of both the quinoline ring and the 2-hydroxy-2-(oxolan-3-yl)ethyl group. This combination enhances its biological activity and makes it a valuable compound for various scientific research applications .